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Compound of Interest

Compound Name: 1-Chloro-6-iodoperfluorohexane

Cat. No.: B098571 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 1-Chloro-6-iodoperfluorohexane. Adherence to these procedures is critical for

ensuring laboratory safety and environmental protection. This chemical is classified as a

halogenated organic compound and requires management as hazardous waste.

Hazard Identification and Personal Protective Equipment
Proper handling and disposal of 1-Chloro-6-iodoperfluorohexane necessitate a clear

understanding of its associated hazards and the required personal protective equipment (PPE).
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Hazard Classification GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Gloves: Nitrile rubber gloves;

double gloving is

recommended.[2]

Serious Eye Irritation

(Category 2A)

H319: Causes serious eye

irritation[1]

Eye Protection: ANSI-

approved chemical splash

goggles. A face shield may be

required for larger quantities.

[2]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation[1]

Respiratory Protection: Use

only in a well-ventilated area or

a certified chemical fume hood.

[1][2]

Protective Clothing: Fully-

buttoned lab coat. A chemical-

resistant apron is

recommended when handling

larger volumes.[2]

Experimental Protocol: Waste Disposal Workflow
The following protocol outlines the mandatory, sequential steps for the proper disposal of 1-
Chloro-6-iodoperfluorohexane waste.

1. Waste Segregation and Collection:

Identify as Halogenated Waste: 1-Chloro-6-iodoperfluorohexane is a halogenated organic

compound due to the presence of chlorine, iodine, and fluorine. This waste stream must be

kept separate from all other waste types.

Prohibited Actions: Never dispose of this chemical down the drain or allow it to evaporate in

a fume hood.[2]
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Avoid Mixing: Do not mix halogenated waste with non-halogenated solvents, acids, bases,

oxidizing agents, or metals.[2][3] Keeping halogenated and non-halogenated waste separate

can significantly reduce disposal costs.[3]

Select Container: Collect the waste in a designated, chemically compatible container, such

as a polyethylene carboy, provided by your institution's Environmental Health & Safety

(EH&S) department.[2] The container must be in good condition and free from leaks.[4]

2. Labeling and Containment:

Affix Hazardous Waste Tag: Immediately label the waste container with a "Hazardous Waste"

tag.[3]

Complete Information: Clearly write the full chemical name ("1-Chloro-6-
iodoperfluorohexane"), concentration, and accumulation start date on the tag. List all

constituents if it is a mixed waste stream.[3]

Secure Container: Keep the container tightly closed at all times, except when adding waste.

[1][3]

3. Storage in a Satellite Accumulation Area (SAA):

Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area.[3] This is typically a flammable storage cabinet or a chemical storage cabinet located

under a fume hood.[2]

Storage Conditions: The storage area must be cool, dry, and well-ventilated, away from

direct sunlight and any sources of ignition like heat, sparks, or open flames.[2][5]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[3]

4. Arranging for Final Disposal:

Monitor Fill Level: Do not fill the waste container beyond 90% of its capacity to allow for

expansion and prevent spills.[6]
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Request Pickup: Once the container is full or has been in storage for a specified time limit

(e.g., 6-12 months, check institutional policy), arrange for its collection by your institution's

EH&S or hazardous waste management department.[3][4] This is often done via an online

request form.[3]

Final Treatment: Halogenated organic wastes are typically sent to a regulated hazardous

waste incinerator for final disposal. High-temperature incineration (around 1200 K) is a

proven method to safely destroy these compounds without forming toxic byproducts like

dioxins.[7]

5. Spill Management Protocol:

Small Spills: For minor spills that can be cleaned up in under 10 minutes by trained

personnel, use an inert absorbent material.[2]

Cleanup: Wearing full PPE, collect the absorbed material using spark-proof tools.[2] Place

the contaminated absorbent into a sealable bag or container, label it as hazardous waste,

and dispose of it along with the primary chemical waste.[2][4]

Large Spills: In the event of a large spill, evacuate the area immediately. Isolate the spill if

possible without risk, and contact your institution's emergency safety department for

response and cleanup.[4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 1-Chloro-6-
iodoperfluorohexane.
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Caption: Workflow for the safe disposal of 1-Chloro-6-iodoperfluorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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